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Compound of Interest

Compound Name: Sag1.3

Cat. No.: B610663 Get Quote

Disclaimer: The term "Sag1.3" as specified in the topic does not correspond to a recognized

protein or gene in major biological databases. This guide proceeds under the assumption that

the intended subject is the Sensitive to Apoptosis Gene (SAG), also known as RBX2 (RING-

Box Protein 2) or RNF7 (RING Finger Protein 7). SAG/RBX2 is a critical E3 ubiquitin ligase with

well-documented activation mechanisms and biological functions relevant to researchers,

scientists, and drug development professionals.

Executive Summary
The Sensitive to Apoptosis Gene (SAG), or RBX2, is a pivotal RING finger component of the

Cullin-RING E3 ubiquitin ligase (CRL) family, the largest group of E3 ligases in humans.[1][2]

The activation of SAG-containing CRLs initiates the ubiquitination and subsequent proteasomal

degradation of a multitude of substrate proteins. This regulatory mechanism is central to

numerous cellular processes, including cell cycle progression, signal transduction, apoptosis,

and mitophagy.[1] Dysregulation of SAG/RBX2 activity is frequently implicated in the

pathogenesis of various human cancers, making it a compelling target for therapeutic

intervention. This technical guide provides a comprehensive overview of the biological

functions of SAG/RBX2 activation, with a focus on its molecular mechanisms, involvement in

key signaling pathways, and its role in disease. The guide also includes detailed experimental

protocols for studying SAG/RBX2 and its functions.
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The SAG/RBX2 Protein and its Activation
Mechanism
SAG/RBX2 functions as a catalytic core component of CRL complexes. These complexes are

modular, typically consisting of a cullin scaffold protein (e.g., CUL1, CUL5), a substrate

receptor protein (e.g., F-box proteins), and the RING finger protein SAG/RBX2, which recruits

the ubiquitin-conjugating enzyme (E2).

The activation of the SAG-CRL complex is a multi-step process, primarily regulated by

neddylation, the covalent attachment of the ubiquitin-like protein NEDD8 to the cullin subunit.[3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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